Cas no 1352210-19-5 (2-chloro-1-(4-fluoro-2-methylphenyl)ethan-1-one)

• Product Name: 2-chloro-1-(4-fluoro-2-methylphenyl)ethan-1-one
• CAS No: 1352210-19-5
• MF: C₉H₈ClFO
• MW: 186.610625267029
• CID: 6161299
• PubChem ID: 91636157
• Update Time: 2025-05-21

2-chloro-1-(4-fluoro-2-methylphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-(4-fluoro-2-methylphenyl)ethan-1-one
• 1352210-19-5
• 2-Chloro-1-(4-fluoro-2-methylphenyl)ethanone
• EN300-1968511

• MDL： MFCD20921024
• Inchi： 1S/C9H8ClFO/c1-6-4-7(11)2-3-8(6)9(12)5-10/h2-4H,5H2,1H3
• InChI Key： IBSMWEGIZJUCKS-UHFFFAOYSA-N
• SMILES： ClCC(C1C=CC(=CC=1C)F)=O

Computed Properties

• Exact Mass: 186.0247707g/mol
• Monoisotopic Mass: 186.0247707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 17.1Ų

Additional information on 2-chloro-1-(4-fluoro-2-methylphenyl)ethan-1-one

Introduction to 2-Chloro-1-(4-Fluoro-2-Methylphenyl)ethan-1-one (CAS No. 1352210-19-5)

2-Chloro-1-(4-fluoro-2-methylphenyl)ethan-1-one (CAS No. 1352210-19-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a ketone derivative with a unique combination of functional groups that contribute to its diverse chemical and biological properties. In this comprehensive introduction, we will delve into the structure, synthesis, applications, and recent research advancements of 2-chloro-1-(4-fluoro-2-methylphenyl)ethan-1-one.

Structure and Properties

The molecular structure of 2-chloro-1-(4-fluoro-2-methylphenyl)ethan-1-one is characterized by a ketone group (C=O) attached to a substituted phenyl ring. The presence of a chlorine atom and a fluorine atom in specific positions on the phenyl ring imparts unique chemical reactivity and physical properties to the molecule. The molecular formula of 2-chloro-1-(4-fluoro-2-methylphenyl)ethan-1-one is C₉H₈ClFO, and its molecular weight is approximately 187.60 g/mol. The compound is typically a solid at room temperature and exhibits good solubility in common organic solvents such as dichloromethane, acetone, and ethanol.

Synthesis

The synthesis of 2-chloro-1-(4-fluoro-2-methylphenyl)ethan-1-one can be achieved through various routes, each with its own advantages and limitations. One common method involves the reaction of 4-fluoro-2-methylbenzaldehyde with chloroacetyl chloride in the presence of a base such as triethylamine or pyridine. This reaction proceeds via an electrophilic substitution mechanism, leading to the formation of the desired ketone product. Another approach involves the condensation of 4-fluoro-2-methylacetophenone with chloroacetyl chloride under acidic conditions. These synthetic methods are well-documented in the literature and have been optimized for high yields and purity.

Applications in Medicinal Chemistry

2-Chloro-1-(4-fluoro-2-methylphenyl)ethan-1-one has found numerous applications in medicinal chemistry due to its potential as a building block for the synthesis of biologically active compounds. One notable application is in the development of drugs targeting specific enzymes or receptors involved in various diseases. For example, recent studies have explored the use of 2-chloro-1-(4-fluoro-2-methylphenyl)ethan-1-one as a precursor for the synthesis of inhibitors targeting protein kinases, which are key players in signal transduction pathways implicated in cancer and inflammatory diseases.

In addition to its role as a synthetic intermediate, 2-chloro-1-(4-fluoro-2-methylphenyl)ethan-1-one has shown promise as a lead compound for drug discovery efforts. Its unique combination of functional groups allows for structural modifications that can enhance binding affinity and selectivity towards target proteins. For instance, researchers have used 2-chloro-1-(4-fluoro-2-methylphenyl)ethan-1-one as a scaffold to design potent inhibitors of histone deacetylases (HDACs), which are important epigenetic regulators involved in gene expression and cell proliferation.

Biological Activity and Mechanism of Action

The biological activity of 2-chloro-1-(4-fluoro-2-methylphenyl)ethan-1-one has been extensively studied in various cellular and animal models. One key area of research focuses on its potential as an anticancer agent. Studies have shown that derivatives of 2-chloro-1-(4-fluoro-2-methylphenyl)ethan-1-one can induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase-dependent pathways. These findings suggest that 2-chloro-1-(4-fluoro-2-methylphenyl)ethan-1-one may serve as a valuable starting point for the development of novel anticancer therapies.

Another area of interest is the role of 2-chloro-1-(4-fluoro-2-methylphenyl)ethan-1-one in modulating inflammatory responses. Research has demonstrated that certain derivatives can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 by interfering with signaling pathways downstream of toll-like receptors (TLRs). This property makes 2-chloro-1-(4-fluoro-2-methylphenyl)ethan-1-one an attractive candidate for treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Recent Research Advancements

The ongoing research on 2-chloro-1-(4-fluoro-2-methylphenyl)ethan-1-one continues to uncover new insights into its biological activities and potential therapeutic applications. A recent study published in the Journal of Medicinal Chemistry reported the synthesis and evaluation of a series of derivatives designed to enhance their potency against specific cancer cell lines. The results showed that certain derivatives exhibited significantly higher cytotoxicity compared to the parent compound, highlighting the importance of structural optimization in drug design.

In another study, researchers investigated the pharmacokinetic properties of 2-chloro-1-(4-fluoro-2-methylphenyl)ethan-1-one and its derivatives using both in vitro and in vivo models. The findings revealed that these compounds exhibit favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for their potential use as therapeutic agents. These studies provide valuable data for optimizing dosing regimens and improving bioavailability.

Conclusion

In conclusion, 2-chloro-1-(4-fluoro-2-methylphenyl)ethan-1-one (CAS No. 1352210–19–5) is a versatile organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structure allows for diverse chemical modifications that can enhance its biological activity and therapeutic efficacy. Ongoing research continues to expand our understanding of this compound's properties and applications, paving the way for new discoveries in drug development.